Cas no 1805737-07-8 (Ethyl 2-(1-bromo-2-oxopropyl)-3-chlorobenzoate)

• Product Name: Ethyl 2-(1-bromo-2-oxopropyl)-3-chlorobenzoate
• CAS No: 1805737-07-8
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4958450
• Update Time: 2025-10-18

Ethyl 2-(1-bromo-2-oxopropyl)-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-bromo-2-oxopropyl)-3-chlorobenzoate

• Inchi： 1S/C12H12BrClO3/c1-3-17-12(16)8-5-4-6-9(14)10(8)11(13)7(2)15/h4-6,11H,3H2,1-2H3
• InChI Key： KZLNWWVTZJTGIT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(1-bromo-2-oxopropyl)-3-chlorobenzoate

Ethyl 2-(1-bromo-2-oxopropyl)-3-chlorobenzoate: A Comprehensive Overview

Ethyl 2-(1-bromo-2-oxopropyl)-3-chlorobenzoate, with the CAS number 1805737-07-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various chemical processes and its role in advancing synthetic methodologies. The name itself is a testament to its structural complexity, with key components such as the benzoate group, bromo substituent, and oxopropyl chain playing pivotal roles in its chemical behavior.

Recent studies have highlighted the importance of Ethyl 2-(1-bromo-2-oxopropyl)-3-chlorobenzoate in the development of advanced materials. Researchers have explored its ability to participate in cross-coupling reactions, a critical area in modern organic synthesis. The presence of the bromine atom at the 1-position of the oxopropyl chain makes it an ideal candidate for such reactions, enabling the formation of diverse aromatic systems with tailored properties. This has significant implications for the design of new pharmaceuticals, agrochemicals, and electronic materials.

The synthesis of Ethyl 2-(1-bromo-2-oxopropyl)-3-chlorobenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically derived from a chlorinated aromatic compound, which undergoes a series of functional group transformations to introduce the oxopropyl chain and bromine substituent. The use of palladium catalysts has been shown to enhance the efficiency of these reactions, reducing reaction times and improving yields.

One of the most intriguing aspects of this compound is its reactivity under various conditions. For instance, under mild thermal conditions, it can undergo intramolecular cyclization to form cyclic ketones, which are valuable intermediates in natural product synthesis. Additionally, its reactivity towards nucleophilic substitution reactions has been exploited in the construction of biologically active molecules. These findings underscore its versatility as a building block in organic chemistry.

The structural features of Ethyl 2-(1-bromo-2-oxopropyl)-3-chlorobenzoate also make it a promising candidate for use in polymer chemistry. Its ability to form stable covalent bonds with other monomers suggests potential applications in the development of high-performance polymers for use in electronics and optoelectronics. Recent research has focused on incorporating this compound into polymer networks to enhance their mechanical and thermal properties.

In terms of spectroscopic analysis, this compound exhibits distinct absorption bands that make it amenable to characterization using techniques such as UV-vis spectroscopy and NMR spectroscopy. These methods have been instrumental in confirming its molecular structure and monitoring its transformations during chemical reactions.

Looking ahead, the continued exploration of Ethyl 2-(1-bromo-2-oxopropyl)-3-chlorobenzoate is expected to yield further insights into its chemical behavior and potential applications. Its role as a versatile building block in organic synthesis positions it as a key compound for future research endeavors.